N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide

• IUPAC Name: N-[2,2-dimethyl-3-(oxan-4-yl)propyl]prop-2-enamide
• InChI: InChI=1S/C13H23NO2/c1-4-12(15)14-10-13(2,3)9-11-5-7-16-8-6-11/h4,11H,1,5-10H2,2-3H3,(H,14,15)
• InChI Key: FJUYMEMEDNRRJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCOCC1)CNC(=O)C=C
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• CAS No.: 2128701-39-1

Description

N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H23NO2 and its molecular weight is 225.332. The purity is usually 95%.
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Scientific Research Applications

Enaminone Complexes and Bioactivity

Enaminone complexes, specifically those involving derivatives of N-[2,2-Dimethyl-3-(oxan-4-YL)propyl]prop-2-enamide, have been synthesized and characterized for their bioactivity. Studies conducted by Jeragh and Elassar (2015) focused on the bioactivity of these ligands and metal complexes against various bacteria and fungi, indicating potential applications in antimicrobial research (Jeragh & Elassar, 2015).

Bimetallic Complexes in Cancer Research

Li et al. (2012) synthesized asymmetrical N,N'-bis(substituted)oxamide ligands, which are closely related to enaminones, to create binuclear complexes. These were investigated for their in vitro cytotoxic activities and reactivities towards DNA and protein, indicating their potential utility in cancer research (Li et al., 2012).

Utility in Heterocyclic Synthesis

The utility of enaminonitrile derivatives, closely related to this compound, in heterocyclic synthesis was explored by Fadda et al. (2012). This research demonstrated the potential of these compounds in the synthesis of various heterocyclic derivatives, indicating their importance in the development of new pharmaceuticals and materials (Fadda et al., 2012).

Ultrasonic Studies on Molecular Interactions

Tekade et al. (2015) conducted ultrasonic studies on the molecular interactions of N-phenyl-3-(pyridin-4-yl) prop-2-enamide solutions in ethanol. This research provides insights into the solute-solvent and solvent-solvent interactions, crucial for understanding the physicochemical properties of pharmaceutical compounds (Tekade et al., 2015).

N-Dimethylformamide Solvate Crystal Structure

Kumar et al. (2016) investigated the crystal structure of N -{(1 Z )-3-Oxo-1-(thiophen-2-yl)-3-[(2 E )-2-(thiophen-2-ylmethylidene)hydrazinyl]prop-1-en-2-yl}benzamide, a derivative relevant to the this compound. Their findings contribute to the understanding of crystallography and molecular design in pharmaceutical chemistry (Kumar et al., 2016).